N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-5-cyclopropylisoxazole-3-carboxamide

• IUPAC Name: 5-cyclopropyl-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C15H16N6O2/c22-14(12-6-13(23-20-12)11-3-4-11)16-5-1-2-10-7-17-15-18-9-19-21(15)8-10/h6-9,11H,1-5H2,(H,16,22)
• InChI Key: FLQCGYUZDDYNEM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NO2)C(=O)NCCCC3=CN4C(=NC=N4)N=C3
• Molecular Formula: C15H16N6O2
• Molecular Weight: 312.33 g/mol

Description

“N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-5-cyclopropylisoxazole-3-carboxamide” is a compound that falls under the class of [1,2,4]triazolo[1,5-a]pyrimidines. These compounds have been found to display moderate antiproliferative activities against cancer cells.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[1,5-a]pyrimidines involves a process related to the Biginelli-like reaction, using hydrates of arylglyoxals, β-dicarbonyl compounds, and 1H-1,2,4-triazol-5-amine. The reaction can be carried out in either a sequential or one-pot procedure.

Chemical Reactions Analysis

The [1,2,4]triazolo[1,5-a]pyrimidines have shown remarkable biological activities in a variety of domains, such as herbicidal, antifungal, antimalarial, antiviral, cardiovascular vasodilators, anti-inflammatory, analgesic, and anticancer.

Scientific Research Applications

Synthesis and Antitumor Activity

• Novel N-arylpyrazole-containing enaminones were synthesized, leading to a variety of heterocyclic compounds with demonstrated antitumor and antimicrobial activities. The cytotoxic effects of certain compounds against human breast and liver carcinoma cell lines were found to be comparable to those of 5-fluorouracil, a standard antitumor agent (S. Riyadh, 2011).

Multicomponent Reaction Products

• A novel spiro derivative of dihydro-1,2,3-triazolo[1,5-a]pyrimidine was prepared through a three-component reaction, showcasing the utility of such structures in heterocyclic compound synthesis (E. S. Gladkov et al., 2018).

Anticancer and Anti-5-lipoxygenase Agents

• A series of novel pyrazolopyrimidines derivatives demonstrated excellent in vitro antitumor activity and high antimicrobial and antioxidant activities, highlighting their potential as leads for therapeutic development (A. Rahmouni et al., 2016).

Insecticidal Agents

• Sulfonamide-bearing thiazole moiety incorporated into heterocyclic compounds showed potent toxic effects against the cotton leafworm, indicating potential applications in agriculture (Nanees N. Soliman et al., 2020).

Future Directions

The [1,2,4]triazolo[1,5-a]pyrimidines have received great attention in agriculture and medicinal chemistry due to their remarkable biological activities. The most active compound might be a valuable hit compound for the development of anticancer agents.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial regulator of the cell cycle and its inhibition is an appealing target for cancer treatment .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition is achieved by the compound’s ability to bind to the active site of CDK2, thereby preventing the kinase from phosphorylating its substrates . This results in the disruption of cell cycle progression and induction of apoptosis within cells .

Biochemical Pathways

The compound affects the cell cycle regulation pathway by inhibiting CDK2 . CDK2 is responsible for the progression of cells from the G1 phase to the S phase of the cell cycle. By inhibiting CDK2, the compound prevents cells from progressing through the cell cycle, which can lead to cell cycle arrest and apoptosis .

Result of Action

The compound’s action results in significant inhibition of cell growth and induction of apoptosis . Specifically, it has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines .